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Compound of Interest

6-Bromo-2,2-dimethylchroman-4-
Compound Name:
one

cat. No.: B1283529

Essential Safety and Handling Guide for 6-
Bromo-2,2-dimethylchroman-4-one

This guide provides crucial safety and logistical information for the handling and disposal of 6-
Bromo-2,2-dimethylchroman-4-one, a compound often utilized in synthetic and medicinal
chemistry. The following procedures are designed to ensure the safety of researchers,
scientists, and drug development professionals.

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for 6-Bromo-2,2-dimethylchroman-4-one is not
readily available, data from structurally similar compounds, such as 6-bromochroman-4-one,
indicate that it should be handled with care. The primary hazards are expected to be skin, eye,
and respiratory tract irritation.[1][2] The compound is classified as an acute oral toxin, category
4.[3]

Signal Word: Warning[3][4]
Hazard Statements:
e H302: Harmful if swallowed.[3]

o H315: Causes skin irritation.[2][5]
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e H319: Causes serious eye irritation.[2][5]

o H335: May cause respiratory irritation.[2][5]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

e P264: Wash face, hands and any exposed skin thoroughly after handling.[3][5]

e P270: Do not eat, drink or smoke when using this product.[3]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][5]

e P301+P317: IF SWALLOWED: Get medical help.[3]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3][5]

P501: Dispose of contents/container to an approved waste disposal plant.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is essential when handling 6-Bromo-2,2-dimethylchroman-4-one.
The following table summarizes the recommended PPE.
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Personal Protective o ]
Body Part _ Specifications and Rationale
Equipment

Given the compound is a
ketone and an aromatic
hydrocarbon, Polyvinyl alcohol
(PVA) or Viton™ gloves are
recommended for their high
resistance to these chemical
classes.[6][7][8][9] Nitrile

gloves may be suitable for

Hands Chemical-resistant gloves

handling aqueous solutions but
are not recommended for pure
ketones or aromatic solvents.
[8][10]

To protect against potential
splashes and vapors, chemical
) splash goggles are mandatory.
Chemical splash goggles ) i
Eyes/Face ) A face shield should be worn in
and/or face shield N
addition to goggles when there
is a higher risk of splashing.

[10]

A standard laboratory coat
should be worn to protect
against incidental skin contact.
Skin/Body Laboratory coat [10][11] For larger quantities or
increased exposure risk,
consider chemical-resistant

aprons or coveralls.

Respiratory Fume hood or respirator All handling of the solid
compound and its solutions
should be conducted in a
certified chemical fume hood to
minimize inhalation of dust or
vapors.[10][11] If a fume hood

is not available or if exposure
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limits may be exceeded, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors and
particulates should be used.
[10]

Experimental Protocol: Safe Handling and Weighing

This protocol outlines the step-by-step procedure for safely handling and weighing 6-Bromo-
2,2-dimethylchroman-4-one in a laboratory setting.

e Preparation:
o Ensure a chemical fume hood is certified and functioning correctly.
o Gather all necessary PPE as outlined in the table above and inspect for any damage.

o Prepare a designated work area within the fume hood. Cover the surface with absorbent,
disposable bench paper.

o Have a waste container specifically for 6-Bromo-2,2-dimethylchroman-4-one waste
readily accessible within the fume hood.

e Donning PPE:
o Put on the laboratory coat, ensuring it is fully buttoned.
o Don chemical splash goggles and a face shield if necessary.
o Put on the appropriate chemical-resistant gloves.
« Handling and Weighing:
o Retrieve the container of 6-Bromo-2,2-dimethylchroman-4-one from its storage location.

o Place the container inside the fume hood.
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[e]

Carefully open the container, avoiding the generation of dust.

o

Use a clean spatula to transfer the desired amount of the solid compound to a tared weigh
boat or appropriate container on a balance located within the fume hood.

o

Minimize the time the primary container is open.

[¢]

Securely close the primary container after weighing.

e Post-Handling:
o Clean any spills immediately using appropriate procedures and materials.

o Wipe down the spatula and any other equipment used with a suitable solvent (e.g.,
ethanol) and dispose of the cleaning materials in the designated waste container.

o Dispose of the weigh boat and any contaminated bench paper in the solid waste container.

» Doffing PPE:

o

Remove gloves using the proper technique to avoid skin contamination and dispose of
them in the designated waste.

o

Remove the lab coat, turning it inside out to contain any potential contamination.

[¢]

Remove eye and face protection.

o

Wash hands thoroughly with soap and water.

Disposal Plan

All waste contaminated with 6-Bromo-2,2-dimethylchroman-4-one must be treated as
hazardous waste.

» Solid Waste: Contaminated items such as gloves, weigh boats, and paper towels should be
collected in a clearly labeled, sealed container.

o Liquid Waste: Solutions containing the compound should be collected in a separate, labeled,
and sealed hazardous waste container.
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o Disposal: All waste containers must be disposed of through the institution's environmental
health and safety (EHS) office in accordance with local, state, and federal regulations.[5]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 6-Bromo-2,2-dimethylchroman-4-
one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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